Cas no 1531-80-2 (2-(benzylsulfanyl)benzoic acid)
1531-80-2 structure
Product Name:2-(benzylsulfanyl)benzoic acid
CAS No:1531-80-2
MF:C14H12O2S
MW:244.308882713318
CID:182802
PubChem ID:264182
Update Time:2025-04-19
2-(benzylsulfanyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-[(phenylmethyl)thio]-
- 2-(BENZYLSULFANYL)BENZENECARBOXYLIC ACID
- 2-benzylsulfanylbenzoic acid
- 2-(3-CHLOROPHENYL)PROPIONIC ACID METHYL ESTER
- 2-(Benzylthio)benzoesaeure
- 2-(benzylthio)benzoic acid
- 2-(phenylmethylthio)benzoic acid
- 2-benzylsulfanyl-benzoic acid
- benzoic acid,2-[(phenylmethyl)thio]
- F0365-0008
- o-(benzylthio)benzoic acid
- S-benzylthiosalicylic acid
- TIMTEC-BB SBB000842
- 2-(phenylmethylsulfanyl)benzoic acid
- 2-(benzylsulfanyl)benzoic acid
- 7K-659S
- 2-(benzylthio)benzoicacid
- 2-Benzylsulfanyl Benzoic Acid
- CDS1_004541
- Cambridge id 5855860
- J-506253
- DIETHYL5-OXOCYCLOOCTANE-1,1-DICARBOXYLATE
- SCHEMBL1901284
- IQMZULGMADGDLC-UHFFFAOYSA-N
- HMS1787H20
- NSC99111
- AT22896
- MFCD00995231
- BIM-0030094.P001
- Z55950607
- CBMicro_030205
- S-benzyl thiosalicylic acid
- CCG-50984
- SR-01000640316-1
- 1531-80-2
- NS00097993
- FT-0680564
- EN300-1700792
- CHEMBL4442818
- DivK1c_005581
- AKOS000141963
- DTXSID20294984
- 2-[(phenylmethyl)thio]benzoic acid
- CS-0309224
- NSC-99111
- STK330614
- ALBB-024830
- benzoic acid, 2-[(phenylmethyl)thio]-
-
- MDL： MFCD00995231
- Inchi： 1S/C14H12O2S/c15-14(16)12-8-4-5-9-13(12)17-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,15,16)
- InChI Key： IQMZULGMADGDLC-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1C(=O)O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 244.05600
- Monoisotopic Mass: 244.0558
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.6
- XLogP3: 3.5
Experimental Properties
- Density: 1.27
- Melting Point: 180-182°C
- Boiling Point: 406.5°Cat760mmHg
- Flash Point: 199.6°C
- PSA: 62.60000
- LogP: 3.67710
2-(benzylsulfanyl)benzoic acid Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(benzylsulfanyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019097841-5g |
2-(Benzylthio)benzoic acid |
1531-80-2 | 95% | 5g |
532.00 USD | 2021-06-17 | |
| TRC | B704705-10mg |
2-(Benzylsulfanyl)benzenecarboxylic Acid |
1531-80-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B704705-50mg |
2-(Benzylsulfanyl)benzenecarboxylic Acid |
1531-80-2 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B704705-100mg |
2-(Benzylsulfanyl)benzenecarboxylic Acid |
1531-80-2 | 100mg |
$ 95.00 | 2022-06-06 | ||
| Enamine | EN300-1700792-0.05g |
2-(benzylsulfanyl)benzoic acid |
1531-80-2 | 95.0% | 0.05g |
$23.0 | 2025-03-21 | |
| Enamine | EN300-1700792-0.1g |
2-(benzylsulfanyl)benzoic acid |
1531-80-2 | 95.0% | 0.1g |
$35.0 | 2025-03-21 | |
| Enamine | EN300-1700792-0.25g |
2-(benzylsulfanyl)benzoic acid |
1531-80-2 | 95.0% | 0.25g |
$49.0 | 2025-03-21 | |
| Enamine | EN300-1700792-0.5g |
2-(benzylsulfanyl)benzoic acid |
1531-80-2 | 95.0% | 0.5g |
$78.0 | 2025-03-21 | |
| Enamine | EN300-1700792-1.0g |
2-(benzylsulfanyl)benzoic acid |
1531-80-2 | 95.0% | 1.0g |
$100.0 | 2025-03-21 | |
| Enamine | EN300-1700792-2.5g |
2-(benzylsulfanyl)benzoic acid |
1531-80-2 | 95.0% | 2.5g |
$193.0 | 2025-03-21 |
2-(benzylsulfanyl)benzoic acid Related Literature
-
1. 799. Mechanism of elimination reactions. Part XX. The inessentiality of steric strain in bimolecular olefin eliminationD. V. Banthorpe,E. D. Hughes,Christopher Ingold J. Chem. Soc. 1960 4054
1531-80-2 (2-(benzylsulfanyl)benzoic acid) Related Products
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